Cas no 154123-03-2 ((1-Phenyl-1H-pyrrol-2-yl)methanamine)
(1-Phenyl-1H-pyrrol-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-phenyl-1H-pyrrol-2-yl)methanamine
- 1-(1-phenyl-1H-pyrrol-2-yl)methanamine
- 2-aminomethyl-1-phenylpyrrole
- BBL029093
- STL381779
- 1-Phenyl-2-(aminomethyl)-1H-pyrrole
- (1-phenyl-1H-pyrrol-2-yl)-methyl-amine
- (1-Phenyl-1H-pyrrol-2-yl)methanamine
-
- Inchi: 1S/C11H12N2/c12-9-11-7-4-8-13(11)10-5-2-1-3-6-10/h1-8H,9,12H2
- InChI Key: MXKBEQMGQHQYTR-UHFFFAOYSA-N
- SMILES: N1(C=CC=C1CN)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 152
- XLogP3: 1.2
- Topological Polar Surface Area: 31
(1-Phenyl-1H-pyrrol-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM333084-10mg |
(1-Phenyl-1h-pyrrol-2-yl)methanamine |
154123-03-2 | 95%+ | 10mg |
$210 | 2021-06-16 | |
| Chemenu | CM333084-1g |
(1-Phenyl-1h-pyrrol-2-yl)methanamine |
154123-03-2 | 95%+ | 1g |
$*** | 2023-03-30 |
(1-Phenyl-1H-pyrrol-2-yl)methanamine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on (1-Phenyl-1H-pyrrol-2-yl)methanamine
Recent Advances in the Study of (1-Phenyl-1H-pyrrol-2-yl)methanamine and Related Compound 154123-03-2
The compound (1-Phenyl-1H-pyrrol-2-yl)methanamine and its derivative with CAS number 154123-03-2 have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These compounds are being investigated for their potential applications in drug discovery, particularly as scaffolds for the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding their synthesis, biological activity, and potential therapeutic uses.
Recent studies have focused on the synthesis and optimization of (1-Phenyl-1H-pyrrol-2-yl)methanamine derivatives to enhance their pharmacological properties. Researchers have employed various synthetic routes, including palladium-catalyzed cross-coupling reactions, to introduce diverse functional groups that improve the compound's bioavailability and target specificity. The compound 154123-03-2, in particular, has shown promising results in preliminary in vitro assays, demonstrating significant activity against specific enzyme targets involved in inflammatory pathways.
In terms of biological activity, (1-Phenyl-1H-pyrrol-2-yl)methanamine and its derivatives have been evaluated for their potential as modulators of key signaling pathways. Recent findings suggest that these compounds exhibit selective inhibition of certain kinases, which are critical in the regulation of cell proliferation and apoptosis. This makes them attractive candidates for the development of anti-cancer therapies. Additionally, some derivatives have shown neuroprotective effects in preclinical models, indicating potential applications in neurodegenerative diseases.
One of the most notable advancements is the identification of 154123-03-2 as a potent inhibitor of a specific protein-protein interaction that plays a crucial role in tumor progression. Structural-activity relationship (SAR) studies have revealed that modifications to the phenyl and pyrrole rings can significantly enhance the compound's binding affinity and selectivity. These insights are paving the way for the design of next-generation inhibitors with improved efficacy and reduced off-target effects.
Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the progress made so far underscores the potential of (1-Phenyl-1H-pyrrol-2-yl)methanamine and 154123-03-2 as valuable tools in medicinal chemistry and drug discovery.
In conclusion, the latest research on (1-Phenyl-1H-pyrrol-2-yl)methanamine and 154123-03-2 highlights their versatility and potential in addressing unmet medical needs. Continued exploration of their pharmacological properties and optimization of their chemical structures will be crucial in realizing their full therapeutic potential. This brief serves as a snapshot of the current state of research and a foundation for future investigations in this exciting area of chemical biology.
154123-03-2 ((1-Phenyl-1H-pyrrol-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)